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Compound of Interest

Compound Name: L-365260

Cat. No.: B1673720 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility and handling of L-365,260. This

document includes frequently asked questions, troubleshooting guides for common dissolution

issues, detailed experimental protocols, and a summary of solubility data.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for dissolving L-365,260?

A1: L-365,260 is readily soluble in dimethyl sulfoxide (DMSO) and ethanol. For most in vitro

experiments, DMSO is the preferred solvent for creating concentrated stock solutions.

Q2: What is the maximum concentration of L-365,260 that can be achieved in DMSO and

ethanol?

A2: L-365,260 can be dissolved in both DMSO and ethanol up to a maximum concentration of

100 mM. Please refer to the solubility data table below for more detailed information.

Q3: I am observing precipitation when I dilute my L-365,260 DMSO stock solution into an

aqueous medium for my experiment. What is causing this and how can I prevent it?

A3: This is a common issue known as "fall-out" and occurs because L-365,260, like many small

molecule inhibitors, has low solubility in aqueous environments. To prevent precipitation, it is

recommended to perform serial dilutions of your DMSO stock in the aqueous medium. Avoid
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adding a small volume of a highly concentrated stock directly into a large volume of aqueous

buffer. Also, ensure the final concentration of DMSO in your experimental setup is kept low

(typically below 0.5%) to minimize solvent toxicity.

Q4: How should I store my L-365,260 stock solution?

A4: For long-term storage, it is recommended to store stock solutions of L-365,260 at -20°C or

-80°C. To avoid repeated freeze-thaw cycles, which can degrade the compound, it is best to

aliquot the stock solution into smaller, single-use volumes.

Q5: Can I sonicate or gently warm the solution to aid dissolution?

A5: Yes, if you are having difficulty dissolving L-365,260, you can use a bath sonicator or gently

warm the solution. Be cautious not to overheat the solution, as this may cause degradation of

the compound.

Solubility Data
The following table summarizes the solubility of L-365,260 in DMSO and ethanol.

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 39.85

Ethanol 100 39.85

Molecular Weight of L-365,260: 398.46 g/mol
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Issue Possible Cause Recommended Solution

Compound will not fully

dissolve in the solvent.

The concentration may be too

high, or the solvent may be of

insufficient purity.

Try reducing the concentration.

Ensure you are using high-

purity, anhydrous DMSO, as

water contamination can

reduce solubility. Use of a

vortex mixer and sonication

can also aid in dissolution.

Precipitation occurs after

adding the stock solution to an

aqueous buffer.

The compound has low

solubility in aqueous solutions.

Perform serial dilutions in the

aqueous buffer rather than a

single large dilution. Ensure

the final DMSO concentration

is as low as possible (ideally

<0.1%).

Inconsistent experimental

results.

The compound may have

degraded due to improper

storage or handling.

Prepare fresh stock solutions

and aliquot them for single use

to avoid freeze-thaw cycles.

Store solutions protected from

light.

Experimental Protocols
Preparation of a 10 mM Stock Solution of L-365,260 in
DMSO
This protocol describes the preparation of a 10 mM stock solution of L-365,260 in DMSO.

Materials:

L-365,260 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer
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Sonicator (optional)

Calibrated pipettes

Procedure:

Calculate the required mass of L-365,260:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 398.46 g/mol = 3.98 mg

Weighing the compound:

Carefully weigh out 3.98 mg of L-365,260 powder and place it in a microcentrifuge tube.

Dissolving the compound:

Add 1 mL of anhydrous DMSO to the tube containing the L-365,260 powder.

Cap the tube tightly and vortex the solution until the powder is completely dissolved.

If the compound does not fully dissolve, you can sonicate the tube for 5-10 minutes or

gently warm the solution.

Storage:

Once the L-365,260 is fully dissolved, aliquot the 10 mM stock solution into smaller, single-

use volumes in microcentrifuge tubes.

Store the aliquots at -20°C or -80°C for long-term storage.

Signaling Pathway
L-365,260 is a selective antagonist of the Cholecystokinin 2 (CCK2) receptor. The activation of

the CCK2 receptor by its endogenous ligand, gastrin or cholecystokinin, initiates a Gαq-

dependent signaling cascade. This pathway involves the activation of Phospholipase C (PLC),
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leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). These

second messengers, in turn, trigger the release of intracellular calcium and the activation of

Protein Kinase C (PKC). L-365,260 blocks this signaling pathway by preventing the initial

binding of the ligand to the CCK2 receptor.
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Caption: Inhibition of the CCK2 receptor signaling pathway by L-365,260.
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To cite this document: BenchChem. [L-365,260 Technical Support Center: Solubility and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673720#l-365260-solubility-in-dmso-and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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